Cas no 12741-05-8 (Yttrium(III) chloride hydrate)

• Product Name: Yttrium(III) chloride hydrate
• CAS No: 12741-05-8
• MF: Cl₃H₂OY
• MW: 213.28013086319
• MDL: MFCD00149941
• CID: 86837
• PubChem ID: 57347377
• Update Time: 2025-07-17

Yttrium(III) chloride hydrate Chemical and Physical Properties

Names and Identifiers

• Yttrium(III) chloride hydrate
• yttrium(iii) chloride hydrate, reacton
• yttrium(3+),trichloride,hydrate
• Yttrium(III) chloride hydrate, REacton(R), 99.9% (REO)
• Yttrium(III) chloride hydrate, REacton(R), 99.99% (REO)
• Yttrium chloride, hydrate
• Yttrium(Iii)ChlorideHydrate
• AKOS028108248
• 12741-05-8
• Yttrium chloride--water (1/3/1)
• A889201
• DTXSID50721455
• yttrium(3+);trichloride;hydrate
• yttrium(3+) hydrate trichloride

• MDL： MFCD00149941
• Inchi： 1S/3ClH.H2O.Y/h3*1H;1H2;/q;;;;+3/p-3
• InChI Key： BWOAAAYNOWWMHL-UHFFFAOYSA-K
• SMILES： [Y+3].[Cl-].[Cl-].[Cl-].O

Computed Properties

• Exact Mass: 211.82300
• Monoisotopic Mass: 211.822961g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 1Ų

Experimental Properties

• Color/Form: White or pink wet crystal pellets
• Density: g/cm3
• Boiling Point: 100°Cat760mmHg
• Flash Point: °C
• Water Partition Coefficient: Soluble in water.
• PSA: 9.23000
• LogP: -9.05230
• Solubility: Not determined
• Merck: 14,10107
• Sensitiveness: Hygroscopic

Yttrium(III) chloride hydrate Security Information

• TSCA：Yes

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Transition metal salts Transition metal chlorides

Additional information on Yttrium(III) chloride hydrate

Comprehensive Guide to Yttrium(III) Chloride Hydrate (CAS No. 12741-05-8): Properties, Applications, and Innovations

Yttrium(III) chloride hydrate (CAS No. 12741-05-8) is a versatile inorganic compound widely used in advanced materials, catalysis, and research. This hydrated form of yttrium chloride (YCl₃·xH₂O) is prized for its unique chemical properties, including high solubility in water and organic solvents, making it a critical reagent in modern chemistry and materials science. With the growing demand for rare-earth-based materials, yttrium(III) chloride hydrate has gained attention for its role in sustainable technologies, such as energy-efficient lighting and next-generation electronics.

The compound’s molecular structure consists of yttrium ions coordinated with chloride anions and water molecules, forming a stable crystalline lattice. Its hygroscopic nature requires careful storage under anhydrous conditions to maintain purity. Researchers often explore its thermal stability and reactivity in synthetic applications, particularly in the preparation of yttrium-based catalysts and phosphors. Recent studies highlight its potential in green chemistry initiatives, where it serves as a precursor for eco-friendly materials.

One of the most searched topics related to yttrium(III) chloride hydrate is its application in LED technology. As the demand for energy-efficient lighting grows, this compound plays a pivotal role in producing yttrium aluminum garnet (YAG) phosphors, which are essential for white LEDs. Users frequently ask, "How does yttrium chloride hydrate improve LED performance?" The answer lies in its ability to form high-purity yttrium oxides, which enhance luminescence efficiency and color rendering.

Another trending application is in catalysis, where YCl₃·xH<₂O acts as a Lewis acid catalyst in organic transformations. Its use in polymerization reactions and cross-coupling reactions is well-documented, aligning with the broader interest in sustainable chemical synthesis. Questions like "Can yttrium chloride hydrate replace traditional catalysts?" are common, reflecting the shift toward greener alternatives in industrial chemistry.

In the field of nanotechnology, yttrium(III) chloride hydrate is a key precursor for synthesizing yttrium oxide nanoparticles. These nanoparticles are investigated for their use in medical imaging, drug delivery, and ceramic coatings. The compound’s purity and reactivity make it ideal for producing uniform nanostructures, a topic frequently searched in academic and industrial forums.

From a commercial perspective, the global market for yttrium compounds is expanding, driven by their use in renewable energy and high-tech industries. Suppliers and researchers often seek information on yttrium(III) chloride hydrate price trends and supply chain dynamics, emphasizing its economic significance. Proper handling and storage guidelines are also frequently queried, underscoring the need for accurate technical data.

In summary, yttrium(III) chloride hydrate (CAS No. 12741-05-8) is a multifaceted compound with applications spanning advanced materials, catalysis, and nanotechnology. Its relevance to cutting-edge technologies and sustainability initiatives ensures continued interest from both scientific and industrial communities. By addressing common search queries and highlighting innovative uses, this guide provides a comprehensive resource for professionals and enthusiasts alike.